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Compound of Interest

Compound Name: Dess-Martin periodinane

Cat. No.: B144149

Dess-Martin periodinane (DMP), with the systematic name 1,1,1-triacetoxy-1,1-dihydro-1,2-
benziodoxol-3(1H)-one, is a hypervalent iodine reagent renowned for its efficacy in the mild and
selective oxidation of primary and secondary alcohols to aldehydes and ketones, respectively.
[1][2][3] Developed in 1983 by Daniel Dess and James Matrtin, this reagent has become
indispensable in modern organic synthesis, particularly in the context of drug development and
the total synthesis of complex natural products.[3][4][5] Its advantages over traditional
chromium- or DMSO-based oxidants include milder reaction conditions (room temperature and
neutral pH), shorter reaction times, higher yields, simplified workups, and excellent
chemoselectivity, preserving many sensitive functional groups.[6][7]

Physical and Chemical Properties

DMP is a white, crystalline powder that is soluble in many common organic solvents, a
characteristic that distinguishes it from its precursor, 2-iodoxybenzoic acid (IBX).[6][8][9] The
acetate groups attached to the central iodine atom enhance its solubility and reactivity.[6]
Despite its stability and long shelf life, DMP is sensitive to moisture and air and is known to be
potentially explosive, especially when heated above 130°C or under confinement.[10][11][12]

Table 1: Physical Properties of Dess-Martin Periodinane
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Property Value Citations
CAS Number 87413-09-0 [9][10]
Molecular Formula C13H1310s [10][13]
Molecular Weight 424.14 g/mol [9][10]
Appearance White crystalline powder [81I9][10]
Melting Point 130-133 °C (lit.) [8][9][10]
Density 1.369 g/mL at 25 °C [10]

Flash Point >221 °F (>105 °C) [10]
Storage Temperature 022:; or deep freeze (below [10][11]

Table 2: Solubility of Dess-Martin Periodinane

Solvent Solubility Citations
Dichloromethane (CH2Cl2) Soluble [8]
Chloroform (CHCIs) Soluble [8]
Acetonitrile (CHsCN) Soluble [8]
Acetone Soluble [8]
Diethyl Ether Slightly soluble [8]
Hexane Slightly soluble [8]

Chemical Reactivity and Mechanism

The primary application of DMP is the oxidation of alcohols.[2][8] The reaction is highly
chemoselective; functional groups such as furan rings, sulfides, vinyl ethers, and secondary
amides are typically unaffected.[6] The oxidation proceeds under neutral conditions, although it
can be buffered with pyridine or sodium bicarbonate to protect acid-labile compounds from the
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two equivalents of acetic acid produced during the reaction.[3] Interestingly, the addition of
water can accelerate the rate of oxidation.[3][12]

The mechanism of the Dess-Martin oxidation begins with a rapid ligand exchange between the
alcohol and an acetate group on the hypervalent iodine center.[6][14] This forms a
diacetoxyalkoxyperiodinane intermediate.[6] An acetate ion then acts as a base, abstracting the
alpha-proton from the alcohol moiety in an intramolecular fashion.[14][15] This leads to the
formation of the carbonyl compound, a reduced iodinane byproduct, and acetic acid.[6][14]

Primary/Secondary
Alcohol w‘
Intramolecular
Dess-Martin Diacetoxyalkoxy- Deprotonation Aléi.ehyde/ Ketor(mje
Periodinane (DMP) periodinane Intermediate + lodinane Byproduct
o-H Abstraction_ g + Acetic Acid

Acetate (Base)

Click to download full resolution via product page
Caption: Mechanism of the Dess-Martin oxidation of alcohols.
Experimental Protocols
1. Synthesis of Dess-Martin Periodinane (Improved Procedure)

This protocol is based on the improved method developed by Ireland and Liu, which offers
higher yields and a simplified workup compared to the original procedure.[6] The synthesis
involves the acylation of 2-iodoxybenzoic acid (IBX).

e Materials:
o 2-lodoxybenzoic acid (IBX)

o Acetic anhydride (Acz0)
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o p-Toluenesulfonic acid (TSOH)

o Diethyl ether

e Procedure:

o To a flask containing acetic anhydride (4 equivalents), add 2-iodoxybenzoic acid (IBX) (1
equivalent).[16]

o Add a catalytic amount of p-toluenesulfonic acid (TSOH-H20) to the stirring solution.[6][16]

o Heat the mixture in an oil bath at 80°C for approximately 2 hours. The reaction progress
can be monitored by observing the dissolution of IBX and the formation of a clear solution,
which then becomes a slurry.[16]

o After the reaction is complete, allow the mixture to cool to room temperature and then
place it in an ice bath (0°C) to facilitate precipitation.[16]

o Collect the resulting white solid by vacuum filtration through a fritted glass funnel.[16][17]

o Wash the solid thoroughly with several portions of anhydrous diethyl ether to remove
residual acetic anhydride and TsOH.[16][17]

o Dry the product under high vacuum for 24 hours to yield pure Dess-Martin periodinane
as a white, crystalline solid.[17]

o Safety Note: The intermediate IBX is shock-sensitive, and DMP itself is potentially explosive.
[12] All procedures should be carried out behind a blast shield with appropriate personal
protective equipment.[16]
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Caption: Experimental workflow for the synthesis of DMP.
2. General Protocol for Oxidation of an Alcohol using DMP

This is a general procedure for the oxidation of a primary or secondary alcohol to the
corresponding aldehyde or ketone.
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o Materials:

o Alcohol substrate

o Dess-Martin periodinane (1.2 - 1.8 equivalents)[9][18]

o Dichloromethane (CH2Clz) (anhydrous)

o Saturated aqueous sodium bicarbonate (NaHCO3)

o Saturated aqueous sodium thiosulfate (Na2S203)

o Diethyl ether or Ethyl acetate for extraction

o Magnesium sulfate (MgSOa) or Sodium sulfate (Naz2S0a4)
e Procedure:

o Dissolve the alcohol substrate (1 equivalent) in anhydrous dichloromethane (to a
concentration of ~0.1 M).[9]

o Add Dess-Martin periodinane (1.2-1.8 equivalents) to the solution in one portion at room
temperature.[9][18]

o Stir the reaction mixture at room temperature. The reaction is typically complete within 0.5
to 4 hours.[2][18] Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Upon completion, dilute the reaction mixture with diethyl ether.[17]

o Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCOs and saturated
aqueous Naz2S20s. Stir vigorously until the solid byproducts dissolve and the two layers
become clear.[17]

o Separate the organic and agueous layers. Extract the aqueous layer multiple times with
diethyl ether.[17]

o Combine the organic layers, wash with brine, dry over MgSOa or Na2SOa, filter, and
concentrate under reduced pressure to yield the crude carbonyl compound.
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o Purify the product as necessary, typically by column chromatography.
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Caption: General workflow for the oxidation of an alcohol using DMP.

Safety and Handling

DMP is an oxidizing solid and may intensify fire.[19][20] It is also harmful if swallowed, inhaled,
or in contact with skin, and causes skin and eye irritation.[20][21]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from combustible materials.[11][22] For long-term stability, storage under an inert
atmosphere (e.g., nitrogen or argon) at freezer temperatures (-20°C) is recommended.[1][11]

¢ Handling: Use in a well-ventilated fume hood.[11] Wear appropriate personal protective
equipment (PPE), including gloves, lab coat, and safety goggles.[21] Avoid formation of dust
and aerosols.[21] Keep away from heat and sources of ignition.[11]

e Incompatibilities: DMP is incompatible with strong reducing agents and combustible
materials.[11][22]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.[11]

Applications in Drug Development and Research

The mildness and high chemoselectivity of DMP make it an invaluable tool in the synthesis of
complex molecules, particularly pharmaceutical intermediates and natural products where
sensitive functional groups must be preserved.[4][10][23] It is frequently used to oxidize N-
protected amino alcohols without epimerization, a critical step in peptide and chiral drug
synthesis.[8] The reagent's reliability and effectiveness have cemented its role as a go-to
oxidant in both academic research and industrial drug development settings.[4][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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